Cas no 66635-93-6 ((R)-Ketorolac)
(R)-Ketorolac Chemical and Physical Properties
Names and Identifiers
-
- (R)-Ketorolac
- R (+) Ketorolac
- (+)-Ketorolac
- (R)-(+)-ketorolac
- (1R)-5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
-
- Inchi: 1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/t11-/m1/s1
- InChI Key: OZWKMVRBQXNZKK-LLVKDONJSA-N
- SMILES: OC([C@H]1C2=CC=C(C(C3C=CC=CC=3)=O)N2CC1)=O
Computed Properties
- Exact Mass: 255.09000
Experimental Properties
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 174 ºC
- Solubility: Almost insoluble (0.084 g/l) (25 º C),
- PSA: 59.30000
- LogP: 2.29100
- Optical Activity: [α]/D +162 to +178°, c = 1 in methanol
(R)-Ketorolac Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
(R)-Ketorolac Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | K235600-2.5mg |
(R)-Ketorolac |
66635-93-6 | 2.5mg |
$ 178.00 | 2023-09-07 | ||
| TRC | K235600-10mg |
(R)-Ketorolac |
66635-93-6 | 10mg |
$ 249.00 | 2023-09-07 | ||
| TRC | K235600-25mg |
(R)-Ketorolac |
66635-93-6 | 25mg |
$ 460.00 | 2023-09-07 | ||
| TRC | K235600-50mg |
(R)-Ketorolac |
66635-93-6 | 50mg |
$1109.00 | 2023-05-18 | ||
| TRC | K235600-100mg |
(R)-Ketorolac |
66635-93-6 | 100mg |
$1946.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54220-5mg |
(R)-Ketorolac |
66635-93-6 | 98% | 5mg |
¥899.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54220-10mg |
(R)-Ketorolac |
66635-93-6 | 98% | 10mg |
¥1348.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54220-25mg |
(R)-Ketorolac |
66635-93-6 | 98% | 25mg |
¥2697.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54220-50mg |
(R)-Ketorolac |
66635-93-6 | 98% | 50mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54220-100mg |
(R)-Ketorolac |
66635-93-6 | 98% | 100mg |
¥0.00 | 2023-09-07 |
(R)-Ketorolac Related Literature
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Uladzimir Fiadosenka,Anna Matsukovich,Ljudmila Tabulina,Vladimir Labunov,Darya Radziuk New J. Chem. 2019 43 16118
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Eve M. Carter,Esther Ambrose-Dempster,John M. Ward,Tom D. Sheppard,Helen C. Hailes Green Chem. 2022 24 3662
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Syed Naeem Razzaq,Muhammad Ashfaq,Islam Ullah Khan,Irfana Mariam Anal. Methods 2012 4 2121
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Tahani Saeedi,Polina Prokopovich J. Mater. Chem. B 2021 9 5837
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Christopher D. McTiernan,Chiara Fasciani,Maria González-Béjar,Daniel Roca-Sanjuán,Emilio I. Alarcon,Jose Carlos Netto-Ferreira Med. Chem. Commun. 2013 4 1619
Additional information on (R)-Ketorolac
Ketorolac (CAS No. 66635-93-6): A Comprehensive Overview in Modern Pharmaceutical Research
Ketorolac, specifically identified by its Chemical Abstracts Service registry number CAS No. 66635-93-6, is a widely recognized nonsteroidal anti-inflammatory drug (NSAID) that has garnered significant attention in both clinical and preclinical research. As a derivative of pyrrolopyrazine, this compound exhibits potent analgesic properties, making it a valuable asset in the management of moderate to severe acute pain. The pharmacological profile of ketorolac has been extensively studied, particularly in the context of its mechanism of action, pharmacokinetics, and therapeutic applications.
The primary pharmacological mechanism of Ketorolac involves the inhibition of cyclooxygenase (COX) enzymes, which are crucial in the biosynthesis of prostaglandins. Prostaglandins are mediators of pain, inflammation, and fever, and their suppression leads to significant reductions in these pathological processes. Unlike some other NSAIDs, ketorolac is not a selective COX-2 inhibitor; instead, it exhibits a balanced inhibitory effect on both COX-1 and COX-2 enzymes. This dual inhibition contributes to its efficacy in pain relief while potentially minimizing some of the gastrointestinal side effects associated with prolonged use of traditional NSAIDs.
Recent advancements in pharmacokinetic studies have highlighted the unique absorption and distribution characteristics of CAS No. 66635-93-6. Ketorolac is rapidly absorbed after oral administration, with peak plasma concentrations typically observed within one to two hours post-dose. The compound's bioavailability is relatively high, ranging between 80% to 90%, which ensures consistent therapeutic effects when administered according to recommended protocols. Additionally, ketorolac has a relatively short half-life, necessitating multiple dosing for prolonged pain management.
In clinical settings, Ketorolac is primarily utilized for the treatment of post-operative pain, dental pain, and other acute inflammatory conditions. Its efficacy has been demonstrated in various populations, including adults and elderly patients, making it a versatile option for clinicians managing acute pain syndromes. The compound's rapid onset of action further enhances its appeal for patients requiring prompt pain relief.
One of the most notable recent developments in the research on ketorolac involves its potential role in neuroprotective therapies. Emerging evidence suggests that NSAIDs, including ketorolac, may have neuroprotective effects beyond their primary anti-inflammatory actions. Studies have explored the potential mechanisms by which ketorolac might mitigate neuroinflammation and oxidative stress, which are key pathological features in conditions such as Alzheimer's disease and traumatic brain injury. While these findings are still preliminary, they open up new avenues for therapeutic exploration.
The safety profile of CAS No. 66635-93-6 remains a critical focus of ongoing research. While generally well-tolerated when used as directed, potential side effects include gastrointestinal discomfort, dizziness, and headache. As with all NSAIDs, there is an inherent risk of gastrointestinal bleeding and renal impairment, particularly in patients with pre-existing conditions or those taking concurrent medications that may increase these risks. Current research efforts are aimed at identifying strategies to minimize these adverse effects while maintaining therapeutic efficacy.
Another area of active investigation is the combination therapy involving ketorolac with other analgesics. Studies have examined the synergistic effects of combining ketorolac with opioids or other NSAIDs to achieve better pain control with potentially lower doses of each individual agent. This approach not only enhances patient comfort but also reduces the risk of side effects associated with high doses of single medications.
The role of ketorolac in chronic pain management remains a topic of debate within the medical community. While traditionally used for acute conditions due to its short half-life and potential for tolerance development with prolonged use, recent research has explored modified-release formulations that may offer more sustained action. These formulations could potentially expand the therapeutic window for chronic pain conditions where consistent analgesia is required.
In conclusion, ketorolac (CAS No. 66635-93-6) continues to be a significant compound in modern pharmaceutical research due to its potent analgesic properties and diverse therapeutic applications. Ongoing studies are expanding our understanding of its mechanisms of action and exploring novel uses beyond traditional pain management. As research progresses, it is likely that new insights into the pharmacological profile and safety considerations will further refine its role in clinical practice.
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